3-(2-Fluorophenyl)-1,2,4-oxadiazole
Overview
Description
The compound “3-(2-Fluorophenyl)propionic acid” is a related compound that has been described as a white to cream-colored powder . It is used in scientific research and has a molecular formula of C9H8FO2 .
Molecular Structure Analysis
The molecular structure of a compound can be determined using various spectroscopic techniques. For instance, a related compound, “3-anisaldehyde thiosemicarbazone”, was characterized using NMR (1H, 13C) and IR spectroscopy .Chemical Reactions Analysis
The cyclization of several 3-(2-fluorophenyl)-propanols to the corresponding chroman occurs in nitromethane–acetone solution at 80 °C when either the hexafluorophosphate or tetrafluoroborate salt of the (η5-ethyltetramethylcyclopentadienyl)(η6-benzene)rhodium(III) cation is used as a catalyst .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be determined using various analytical techniques. For instance, a related compound, “3-Chloro-2-fluorophenylboronic acid”, is described as a solid with a melting point of 223 °C .Scientific Research Applications
Medicinal Chemistry and Drug Development
3-(2-Fluorophenyl)-1,2,4-oxadiazole exhibits promising potential in medicinal chemistry. Researchers have explored its derivatives as potential drug candidates due to their ability to interact with biological targets. Key areas include:
- Anticancer Agents : Some derivatives have shown cytotoxic activity against cancer cells .
- Anti-inflammatory Drugs : The compound’s anti-inflammatory properties make it interesting for drug development .
Agrochemicals and Plant Growth Regulators
Indole derivatives, including 3-(2-fluorophenyl)-1,2,4-oxadiazole, play a role in plant growth regulation. Specifically:
- Plant Hormones : Indole-3-acetic acid (IAA), a derivative of indole, acts as a plant hormone. It influences growth, development, and responses to environmental cues. The compound may have similar effects .
Materials Science and Organic Electronics
Fluorinated compounds find applications in materials science:
Mechanism of Action
While the mechanism of action for “3-(2-Fluorophenyl)-1,2,4-oxadiazole” is not available, a related compound, Ataluren, is thought to make ribosomes less sensitive to premature stop codons (an effect referred to as “read-through”) by promoting insertion of certain near-cognate tRNA at the site of nonsense codons .
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-(2-fluorophenyl)-1,2,4-oxadiazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5FN2O/c9-7-4-2-1-3-6(7)8-10-5-12-11-8/h1-5H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JKTBRZWKBUBMQT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=NOC=N2)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5FN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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